N1-(4-(furan-3-yl)thiazol-2-yl)-N4,N4-dimethylbenzene-1,4-diamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-(furan-3-yl)thiazol-2-yl)-N4,N4-dimethylbenzene-1,4-diamine hydrochloride is a useful research compound. Its molecular formula is C15H16ClN3OS and its molecular weight is 321.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Polymer Applications
A novel diamine derivative was synthesized and utilized as a monomer for preparing polyimides with significant properties. The study demonstrates the compound's potential in the creation of new polymers with desirable characteristics, such as solubility in polar aprotic solvents, highlighting its applicability in materials science (Seçkin et al., 2003).
Antimalarial Research
Derivatives of the compound were explored for their efficacy against Plasmodium falciparum, showcasing the compound's potential in the development of new chemotypes for malaria treatment. This indicates its utility in medicinal chemistry and drug discovery for addressing global health challenges (Krake et al., 2017).
Dye Synthesis and Textile Applications
The compound's derivatives have been synthesized and assessed for their performance as dyes on nylon fabric. This research underscores the chemical's applicability in developing new acid dyes for textile applications, demonstrating its versatility and potential in industrial chemistry (Malik et al., 2018).
Electrophilic Substitution Reactions
Studies have delved into the electrophilic substitution reactions of the compound's derivatives, providing insights into their chemical reactivity. This research is significant for understanding the chemical behavior of such compounds under various conditions, which is crucial for synthetic chemistry applications (Elchaninov & Aleksandrov, 2018).
Advanced Material Development
Research into the synthesis of polyimides from unsymmetrical diamine containing imidazole pendent groups, where the compound could theoretically serve as a precursor, highlights its potential role in creating materials with specific properties like high thermal stability and solubility in organic solvents. This application is crucial for the development of high-performance polymers for various industrial applications (Ghaemy & Alizadeh, 2009).
Properties
IUPAC Name |
1-N-[4-(furan-3-yl)-1,3-thiazol-2-yl]-4-N,4-N-dimethylbenzene-1,4-diamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3OS.ClH/c1-18(2)13-5-3-12(4-6-13)16-15-17-14(10-20-15)11-7-8-19-9-11;/h3-10H,1-2H3,(H,16,17);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMDOZRCTQLQSFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC2=NC(=CS2)C3=COC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.